Cas no 1331912-48-1 (2-(1-fluorovinyl)pyridine)

• Product Name: 2-(1-fluorovinyl)pyridine
• CAS No: 1331912-48-1
• MF: C₇H₆FN
• MW: 123.127645015717
• MDL: MFCD20126297
• CID: 5571967
• Update Time: 2026-03-11

2-(1-fluorovinyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(1-fluoroethenyl)-
• 2-(1-fluorovinyl)pyridine

• MDL： MFCD20126297
• Inchi： 1S/C7H6FN/c1-6(8)7-4-2-3-5-9-7/h2-5H,1H2
• InChI Key： BAYUCSDZZOWUIA-UHFFFAOYSA-N
• SMILES： C1(C(F)=C)=NC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(1-fluorovinyl)pyridine

2-(1-Fluorovinyl)Pyridine: A Comprehensive Overview

2-(1-Fluorovinyl)Pyridine (CAS No. 1331912-48-1) is a heterocyclic organic compound with a pyridine ring substituted by a 1-fluorovinyl group. This compound belongs to the broader class of fluorinated pyridines, which have gained significant attention in recent years due to their unique electronic properties and versatile applications in various fields, including materials science, pharmaceuticals, and organic synthesis. The structure of 2-(1-fluorovinyl)pyridine is characterized by a pyridine ring with a fluorinated vinyl group at the 2-position, which introduces both electron-withdrawing and steric effects into the molecule.

Recent studies have highlighted the importance of fluorinated pyridines in modern organic chemistry. The presence of the fluorine atom in the vinyl group enhances the compound's stability and reactivity, making it an ideal candidate for use in advanced chemical reactions. For instance, researchers have explored the role of 2-(1-fluorovinyl)pyridine in cross-coupling reactions, where its ability to act as a directing group has been instrumental in constructing complex molecular architectures. This property has been particularly valuable in the synthesis of biologically active molecules and advanced materials.

In the context of materials science, 2-(1-fluorovinyl)pyridine has been utilized as a building block for constructing functional polymers and coordination complexes. Its ability to coordinate with metal ions has led to the development of novel materials with applications in catalysis, sensing, and optoelectronics. For example, recent research has demonstrated that fluorinated pyridines can serve as ligands in metal-organic frameworks (MOFs), enhancing their stability and functionality under harsh conditions.

The synthesis of 2-(1-fluorovinyl)pyridine typically involves a combination of nucleophilic aromatic substitution and alkylation reactions. The introduction of the fluorovinyl group at the 2-position requires precise control over reaction conditions to ensure high yields and selectivity. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability for industrial applications.

From a biological standpoint, 2-(1-fluorovinyl)pyridine has shown potential as a lead compound in drug discovery efforts. Its unique electronic properties make it an attractive candidate for modulating enzyme activity or targeting specific biological pathways. Researchers have explored its ability to interact with proteins and nucleic acids, revealing promising results in preliminary bioassays. These findings suggest that further investigation into its pharmacological properties could yield novel therapeutic agents.

In terms of environmental impact, fluorinated pyridines like 2-(1-fluorovinyl)pyridine are generally considered stable under normal conditions, minimizing their potential for degradation into harmful byproducts. However, ongoing research is focused on understanding their long-term behavior in various environmental matrices to ensure sustainable use.

Looking ahead, the continued exploration of 2-(1-fluorovinyl)pyridine and its derivatives is expected to unlock new opportunities across multiple disciplines. Its role as a versatile building block in organic synthesis positions it as a key player in advancing both fundamental research and applied technologies.